Cas no 1431372-40-5 (tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate)

Tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate is a chiral, protected amino acid derivative with significant utility in peptide synthesis and medicinal chemistry. The compound features both tert-butyl ester and tert-butyl ether protecting groups, enhancing its stability under various reaction conditions while allowing selective deprotection when required. The (2S,3R) stereochemistry ensures precise control in stereoselective synthesis, making it valuable for constructing complex bioactive molecules. Its aminoacetamido side chain provides a reactive handle for further functionalization. This intermediate is particularly useful in the synthesis of constrained peptides and peptidomimetics, where its structural rigidity and orthogonal protection strategy facilitate efficient multi-step transformations.

tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate structure

1431372-40-5 structure

Product Name:tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate

CAS No:1431372-40-5

MF:C₁₄H₂₈N₂O₄

MW:288.383124351501

CID:6598831

PubChem ID:165900554

Update Time:2025-11-06

tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate
- EN300-27729545
- 1431372-40-5
- Inchi： 1S/C14H28N2O4/c1-9(19-13(2,3)4)11(16-10(17)8-15)12(18)20-14(5,6)7/h9,11H,8,15H2,1-7H3,(H,16,17)/t9-,11+/m1/s1
- InChI Key： MZUQNDGHQVXPEY-KOLCDFICSA-N
- SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(=O)OC(C)(C)C)NC(CN)=O

Computed Properties

Exact Mass: 288.20490738g/mol
Monoisotopic Mass: 288.20490738g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 90.6Å²

tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27729545-0.05g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	0.05g	$600.0	2025-03-19
Enamine	EN300-27729545-0.1g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	0.1g	$628.0	2025-03-19
Enamine	EN300-27729545-0.25g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	0.25g	$657.0	2025-03-19
Enamine	EN300-27729545-0.5g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	0.5g	$685.0	2025-03-19
Enamine	EN300-27729545-1.0g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	1.0g	$714.0	2025-03-19
Enamine	EN300-27729545-2.5g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	2.5g	$1399.0	2025-03-19
Enamine	EN300-27729545-5.0g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	5.0g	$2070.0	2025-03-19
Enamine	EN300-27729545-10.0g	tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate	1431372-40-5	95.0%	10.0g	$3069.0	2025-03-19

tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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Additional information on tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate

Comprehensive Overview of tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate (CAS No. 1431372-40-5)

The compound tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate (CAS No. 1431372-40-5) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique stereochemistry, characterized by the (2S,3R) configuration, makes it a valuable building block for the development of enantioselective drugs and bioactive molecules. The presence of both tert-butyl and aminoacetamido groups enhances its stability and reactivity, enabling applications in peptide coupling and asymmetric catalysis.

In recent years, the demand for chiral compounds like tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate has surged due to advancements in targeted drug delivery and precision medicine. Researchers frequently search for "chiral synthesis techniques" or "pharmaceutical intermediates for anticancer drugs," reflecting the compound's relevance in cutting-edge therapeutic development. Its structural features align with trends in green chemistry, as it can reduce waste in multi-step syntheses.

The synthesis of CAS No. 1431372-40-5 typically involves stereocontrolled reactions such as asymmetric hydrogenation or enzymatic resolution, topics often queried in academic databases. Analytical methods like HPLC chiral separation and NMR spectroscopy are critical for verifying its purity, addressing common user questions about "how to characterize chiral compounds." The compound's tert-butoxy moiety also attracts interest in prodrug design, a trending area in AI-driven drug discovery platforms.

From an industrial perspective, tert-butyl (2S,3R)-2-(2-aminoacetamido)-3-(tert-butoxy)butanoate is manufactured under strict GMP conditions to meet regulatory standards for pharmaceutical grade materials. Discussions on "scaling up chiral synthesis" or "cost-effective peptide coupling reagents" frequently highlight its utility. The compound's compatibility with solid-phase peptide synthesis (SPPS) further expands its applications in bioconjugation and antibody-drug conjugate (ADC) development.

Environmental and safety considerations are integral to its handling. While not classified as hazardous, proper storage at -20°C under inert atmosphere is recommended to preserve its stereochemical integrity—a detail often overlooked in "best practices for handling sensitive intermediates" searches. Its biodegradability profile aligns with sustainable chemistry initiatives, a key focus in modern ESG-compliant research.

In summary, CAS No. 1431372-40-5 represents a nexus of stereochemistry, pharmaceutical innovation, and sustainable synthesis. Its versatility addresses frequent search queries around "advanced intermediates for CNS drugs" and "chiral auxiliaries in total synthesis," cementing its role in next-generation drug development pipelines.